N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H19F2N3OS/c1-24-17-4-2-16(3-5-17)22-6-8-23(9-7-22)18(25)21-15-11-13(19)10-14(20)12-15/h2-5,10-12H,6-9H2,1H3,(H,21,25)
• InChI Key: QIWKZTCJIRMLMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=S)NC3=CC(=CC(=C3)F)F
• Molecular Formula: C18H19F2N3OS
• Molecular Weight: 363.4 g/mol

Description

N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by the presence of difluorophenyl and methoxyphenyl groups attached to a piperazine ring, which is further linked to a carbothioamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of the Difluorophenyl Group: The difluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction using a suitable difluorobenzene derivative.

Attachment of the Methoxyphenyl Group: The methoxyphenyl group can be attached through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.

Formation of the Carbothioamide Moiety: The final step involves the reaction of the piperazine derivative with a suitable isothiocyanate to form the carbothioamide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to scale up the production efficiently.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield amines or other reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like sodium hydride, potassium tert-butoxide, and various halides can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: It is used in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• N-(3,5-difluorophenyl)-4-(4-chlorophenyl)-1-piperazinecarbothioamide
• N-(3,5-difluorophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide
• N-(3,5-difluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide

Uniqueness

N-(3,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide is unique due to the presence of both difluorophenyl and methoxyphenyl groups, which impart distinct chemical and biological properties